Cas no 1948-04-5 (Acetamide,N-[4-[(trifluoromethyl)sulfinyl]phenyl]-)

• Product name: Acetamide,N-[4-[(trifluoromethyl)sulfinyl]phenyl]-
• CAS No: 1948-04-5
• MF: C₉H₈F₃NO₂S
• MW: 251.225531578064
• CID: 118235
• PubChem ID: 11253741

Acetamide,N-[4-[(trifluoromethyl)sulfinyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[(trifluoromethyl)sulfinyl]phenyl]-
• 4-Acetamidophenyl trifluoromethyl sulphoxide
• 4-Acetamidophenyltrifluoromethylsulfoxide
• 1948-04-5
• DTXSID10460232
• N-[4-(Trifluoromethanesulfinyl)phenyl]acetamide

• Inchi： InChI=1S/C9H8F3NO2S/c1-6(14)13-7-2-4-8(5-3-7)16(15)9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key： PBISHRQHDSUMIJ-UHFFFAOYSA-N
• SMILES： CC(NC1=CC=C(S(C(F)(F)F)=O)C=C1)=O

Computed Properties

• Exact Mass: 251.02300
• Monoisotopic Mass: 251.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 65.38000
• LogP: 3.21110